Cas no 14353-88-9 (Bis(trifluoroacetoxy)iodopentafluorobenzene)

Bis(trifluoroacetoxy)iodopentafluorobenzene Properties

Names and Identifiers

• [Bis(trifluoroacetoxy)iodo]pentafluorobenzene
• PENTAFLUORO[BIS(TRIFLUOROACETOXY)IODO]BENZENE
• IODOPENTAFLUOROBENZENE BIS(TRIFLUOROACETATE)
• Iodine,(2,3,4,5,6-pentafluorophenyl)bis(2,2,2-trifluoroacetato-kO)-
• [(2,3,4,5,6-pentafluorophenyl)-(2,2,2-trifluoroacetyl)oxy-λ3-iodanyl] 2,2,2-trifluoroacetate
• FPIFA
• [Bis(trifluoroacetoxy)]iodopentafluorobenzene95%
• [Bis(trifluoroacetoxy)]iodopentafluorobenzene 95%
• [Bis(trifluoroacetoxy)iodo]pentafluorobenzene, Titr. 97%
• [Bis(trifluoroacetoxy)iodo]pentafluoro-benzene
• (Bis(trifluoroacetoxy)iodo)pentafluorobenzene
• C6F5I(OCOCF3)2
• OQWAXRPJEPTTSZ-UHFFFAOYSA-N
• PC5027
• VZ31478
• [Bis(trifluoroacetoxy)iodo]pentafluorobenzene, 97%
• (Pentafluorophenyl)bis(trifluoroacetoxy) io
• J-800283
• FT-0605444
• B1616
• (2,3,4,5,6-pentafluorophenyl)[(2,2,2-trifluoroacetyl)oxy]-?(3)-iodanyl 2,2,2-trifluoroacetate
• AKOS005259954
• 14353-88-9
• MFCD00191612
• [(2,3,4,5,6-pentafluorophenyl)-(2,2,2-trifluoroacetyl)oxy-lambda3-iodanyl] 2,2,2-trifluoroacetate
• DTXSID20347823
• T70282
• J-640284
• Bis(trifluoroacetoxy)iodopentafluorobenzene
• BS-43999
• CS-0196789
• SY050534
• Pentafluoro[bis(trifluoroacetoxy)iodo]benzene
• DB-042692
• [BIS(TRIFLUOROACETOXY)IODO]PENTAFLUOROBENZENE
• +Expand

• MDL： MFCD00191612
• InChIKey： OQWAXRPJEPTTSZ-UHFFFAOYSA-N
• Inchi： 1S/C10F11IO4/c11-1-2(12)4(14)6(5(15)3(1)13)22(25-7(23)9(16,17)18)26-8(24)10(19,20)21
• SMILES： I(C1C(=C(C(=C(C=1F)F)F)F)F)(OC(C(F)(F)F)=O)OC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 519.86700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 5
• Monoisotopic Mass: 519.86657g/mol
• Heavy Atom Count: 26
• Complexity: 494
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 4.09910
• PSA: 52.60000
• Melting Point: 118.0 to 122.0 deg-C
• Color/Form: Not determined
• Solubility: Not determined